Cas no 2228495-30-3 (4-(piperidin-4-yloxy)benzene-1,2-diol)

• Product Name: 4-(piperidin-4-yloxy)benzene-1,2-diol
• CAS No: 2228495-30-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6085096
• PubChem ID: 71161016
• Update Time: 2025-06-13

4-(piperidin-4-yloxy)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(piperidin-4-yloxy)benzene-1,2-diol
• 1,2-Benzenediol, 4-(4-piperidinyloxy)-
• SCHEMBL14395865
• EN300-1998107
• 2228495-30-3

• Inchi： 1S/C11H15NO3/c13-10-2-1-9(7-11(10)14)15-8-3-5-12-6-4-8/h1-2,7-8,12-14H,3-6H2
• InChI Key： PEIFCKOZACHPMG-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OC2CCNCC2)C=C1O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 411.2±45.0 °C(Predicted)
• pka: 9.32±0.10(Predicted)

Additional information on 4-(piperidin-4-yloxy)benzene-1,2-diol

Introduction to 4-(piperidin-4-yloxy)benzene-1,2-diol (CAS No: 2228495-30-3)

4-(piperidin-4-yloxy)benzene-1,2-diol, identified by the Chemical Abstracts Service Number (CAS No) 2228495-30-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural motif combining a benzene diol moiety with a piperidine oxygen ether linkage, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The structural characteristics of this compound contribute to its versatility, making it a valuable scaffold for further chemical modifications and biological evaluations.

The benzene diol component of 4-(piperidin-4-yloxy)benzene-1,2-diol is a well-known pharmacophore in drug design, often associated with properties such as antioxidant, anti-inflammatory, and analgesic effects. The presence of two hydroxyl groups on the benzene ring enhances its reactivity and interaction with biological targets. This feature has been exploited in various drug discovery programs to develop molecules with improved pharmacokinetic profiles and enhanced efficacy.

On the other hand, the piperidine ring in 4-(piperidin-4-yloxy)benzene-1,2-diol introduces a nitrogen-containing heterocycle that is frequently encountered in bioactive molecules. Piperidine derivatives are known for their broad spectrum of biological activities, including antiviral, antibacterial, antifungal, and anticancer properties. The integration of the piperidine moiety with the benzene diol backbone in this compound suggests potential synergistic effects between these two structural elements, which may lead to the discovery of novel therapeutic entities.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 4-(piperidin-4-yloxy)benzene-1,2-diol for their binding affinity to various biological targets. These computational approaches have allowed researchers to predict the interactions of this molecule with enzymes and receptors involved in critical disease pathways. For instance, studies have suggested that the structural features of 4-(piperidin-4-yloxy)benzene-1,2-diol may make it a promising candidate for inhibiting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammation and pain signaling.

In addition to its potential as a standalone therapeutic agent, 4-(piperidin-4-yloxy)benzene-1,2-diol has been explored as a building block for more complex molecules. Its unique structure allows for facile modifications at both the benzene diol and piperidine regions, enabling the synthesis of derivatives with tailored biological properties. This flexibility has been leveraged in several research initiatives aimed at developing next-generation drugs with improved selectivity and reduced side effects.

The synthesis of 4-(piperidin-4-yloxy)benzene-1,2-diol involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key synthetic steps include the formation of the ether linkage between the piperidine nitrogen and the benzene ring, followed by functionalization at the hydroxyl positions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

From a regulatory perspective, compounds like 4-(piperidin-4-yloxy)benzene-1,2-diol must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential to evaluate its pharmacological profile. These studies provide critical data on dosage response, pharmacokinetics, and potential toxicological effects. The results from these preclinical investigations guide subsequent decisions regarding human clinical trials.

The role of 4-(piperidin-4-yloxy)benzene-1,2-diol in drug discovery is further underscored by its potential applications in addressing unmet medical needs. For example, its structural features may make it suitable for developing treatments against chronic inflammatory diseases or neurological disorders where precise modulation of biological pathways is crucial. The ongoing research into this compound highlights its significance as a lead molecule in medicinal chemistry.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. Computational tools and high-throughput screening technologies are increasingly being used to identify promising candidates like 4-(piperidin-4-yloxy)benzene-1,2-diol from vast chemical libraries. These innovations are accelerating the pace at which new drugs are discovered and developed.

In conclusion, 4-(piperidin-4-yloxy)benzene-1,2-diol (CAS No: 2228495-30-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure combines elements known to contribute to biological activity while offering opportunities for further chemical innovation. As research progresses, 4-(piperidin-4-yloxy)benzene -1 , 2 -diol continues to be a valuable asset in efforts aimed at discovering new therapeutic agents that address critical health challenges.